Cas no 1212933-17-9 (2-((1S)-1-AMINO-2-HYDROXYETHYL)PYRIDIN-3-OL)

• Product Name: 2-((1S)-1-AMINO-2-HYDROXYETHYL)PYRIDIN-3-OL
• CAS No: 1212933-17-9
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5595736
• PubChem ID: 55277983
• Update Time: 2026-03-11

2-((1S)-1-AMINO-2-HYDROXYETHYL)PYRIDIN-3-OL Chemical and Physical Properties

Names and Identifiers

• 2-((1S)-1-AMINO-2-HYDROXYETHYL)PYRIDIN-3-OL
• 2-Pyridineethanol, β-amino-3-hydroxy-, (βS)-
• 1212933-17-9
• AKOS006330281
• N14918

• Inchi： 1S/C7H10N2O2/c8-5(4-10)7-6(11)2-1-3-9-7/h1-3,5,10-11H,4,8H2/t5-/m1/s1
• InChI Key： CTKMWTAIOQXIGN-RXMQYKEDSA-N
• SMILES： C1([C@H](N)CO)=NC=CC=C1O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 451.8±40.0 °C(Predicted)
• pka: 6.37±0.10(Predicted)

Additional information on 2-((1S)-1-AMINO-2-HYDROXYETHYL)PYRIDIN-3-OL

Comprehensive Overview of 2-((1S)-1-AMINO-2-HYDROXYETHYL)PYRIDIN-3-OL (CAS No. 1212933-17-9)

2-((1S)-1-AMINO-2-HYDROXYETHYL)PYRIDIN-3-OL (CAS No. 1212933-17-9) is a chiral organic compound featuring a pyridine core substituted with an amino-hydroxyethyl group. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery and its role in enzyme inhibition studies. The (1S) stereochemistry indicates its enantiomeric purity, a critical factor in modern asymmetric synthesis.

Recent trends in drug development emphasize the importance of chiral intermediates like 2-((1S)-1-AMINO-2-HYDROXYETHYL)PYRIDIN-3-OL. Researchers frequently search for "chiral pyridine derivatives in drug design" or "CAS 1212933-17-9 applications," reflecting its relevance in targeted therapies. The compound's unique structure allows it to interact with biological targets, making it valuable for studying neurodegenerative diseases and metabolic disorders.

From a synthetic chemistry perspective, the hydroxyl and amino functional groups in 2-((1S)-1-AMINO-2-HYDROXYETHYL)PYRIDIN-3-OL enable diverse modifications. Laboratories often investigate "pyridine-3-ol derivatives solubility" or "stereoselective synthesis of amino alcohols," highlighting practical concerns in handling this compound. Its water solubility and stability under physiological conditions further enhance its utility in biochemical assays.

Analytical characterization of CAS No. 1212933-17-9 typically involves HPLC, NMR, and mass spectrometry techniques. Quality control discussions frequently center around "HPLC methods for chiral purity analysis" and "spectroscopic identification of amino-pyridinols." These analytical challenges mirror broader industry demands for precise characterization of complex organic molecules.

In material science applications, derivatives of 2-((1S)-1-AMINO-2-HYDROXYETHYL)PYRIDIN-3-OL have shown promise as ligands for metal-organic frameworks (MOFs). This connects to trending searches like "pyridine-based MOF ligands" and "chiral building blocks for nanomaterials." The compound's bifunctional nature allows for innovative applications in catalysis and molecular recognition systems.

Environmental and safety considerations for 1212933-17-9 follow standard laboratory protocols for amino-alcohol compounds. While not classified as hazardous, proper handling procedures are essential, as evidenced by search queries such as "storage conditions for amino-pyridinols" and "compatibility of hydroxyethyl pyridines." These practical concerns reflect the compound's widespread use in research settings.

The commercial availability of 2-((1S)-1-AMINO-2-HYDROXYETHYL)PYRIDIN-3-OL has expanded significantly in recent years, with suppliers offering various purity grades. Market analysis reveals growing interest in "custom synthesis of chiral pyridine derivatives" and "bulk quantities of CAS 1212933-17-9," indicating its transition from research chemical to potential industrial-scale intermediate.

Future research directions for this compound may explore its potential in green chemistry applications, particularly in asymmetric catalysis. Emerging search terms like "sustainable synthesis of amino alcohols" and "biocatalytic approaches to pyridine derivatives" suggest evolving applications that align with global sustainability initiatives in chemical manufacturing.